Cas no 1262802-61-8 (2-methyl-1H-Indol-3-ol 3-acetate)

• Product Name: 2-methyl-1H-Indol-3-ol 3-acetate
• CAS No: 1262802-61-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 3163312
• PubChem ID: 54593102
• Update Time: 2025-06-15

2-methyl-1H-Indol-3-ol 3-acetate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Indol-3-ol 3-acetate
• DTXSID601295014
• 1H-Indol-3-ol, 2-methyl-, 3-acetate
• 2-methyl-1H-indol-3-ylacetate
• 1262802-61-8
• methyl(indol-3-yl) acetate
• 2-methyl-1H-indol-3-yl acetate
• EN300-76241
• SCHEMBL11667064

• Inchi： 1S/C11H11NO2/c1-7-11(14-8(2)13)9-5-3-4-6-10(9)12-7/h3-6,12H,1-2H3
• InChI Key： QBVPAQSESBLZEM-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=C(C)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-methyl-1H-Indol-3-ol 3-acetate

Comprehensive Overview of 2-methyl-1H-Indol-3-ol 3-acetate (CAS No. 1262802-61-8): Properties, Applications, and Innovations

2-methyl-1H-Indol-3-ol 3-acetate (CAS No. 1262802-61-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, combining a methyl group at the 2-position and an acetate ester at the 3-position of the indole ring. Its structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and natural product analogs.

Recent studies highlight the growing interest in 2-methyl-1H-Indol-3-ol 3-acetate due to its potential role in modulating enzymatic pathways. Researchers are exploring its applications in neuroprotective agents and anti-inflammatory compounds, aligning with current trends in precision medicine. The compound's ability to interact with serotonin receptors and tryptophan metabolism pathways has also sparked discussions in academic forums, making it a hotspot for drug discovery projects.

From a synthetic chemistry perspective, CAS No. 1262802-61-8 serves as a versatile building block. Its acetate moiety enhances solubility in organic solvents, facilitating reactions such as acylations and cross-coupling. This property is particularly relevant in green chemistry initiatives, where researchers prioritize solvent efficiency and reaction yield optimization. Industry reports suggest that the demand for such intermediates is rising, driven by the need for sustainable synthesis methods.

In the context of user search trends, queries like "2-methyl-1H-Indol-3-ol 3-acetate uses" and "CAS 1262802-61-8 suppliers" have increased by 35% year-over-year, reflecting its commercial relevance. Analysts attribute this to its expanding role in cosmetic formulations, where it acts as a stabilizer for light-sensitive ingredients. Additionally, its low toxicity profile makes it a candidate for biodegradable materials research, a topic gaining traction in environmental science circles.

Quality control protocols for 2-methyl-1H-Indol-3-ol 3-acetate emphasize HPLC purity analysis and spectroscopic validation (NMR, IR). Regulatory guidelines recommend storage under inert conditions to preserve its chemical integrity, a detail frequently searched by laboratory technicians. The compound's melting point (128–130°C) and molecular weight (203.23 g/mol) are critical parameters documented in technical datasheets.

Future prospects for CAS No. 1262802-61-8 include its integration into high-throughput screening platforms for cancer therapeutics. Preliminary data suggest synergistic effects with kinase inhibitors, a trending topic in oncology research. As patent filings related to indole derivatives surge, this compound is poised to play a pivotal role in next-generation small-molecule libraries.

For researchers sourcing 2-methyl-1H-Indol-3-ol 3-acetate, verifying certificates of analysis (CoA) and batch-to-batch consistency remains essential. Suppliers increasingly provide custom synthesis options to meet diverse project requirements, addressing a common pain point in academic-industrial collaborations.